molecular formula C36H37ClN4O B1199155 Limbritol CAS No. 51248-68-1

Limbritol

Cat. No.: B1199155
CAS No.: 51248-68-1
M. Wt: 577.2 g/mol
InChI Key: HWUQNMWCGWKUCY-UHFFFAOYSA-N
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Description

Limbritol, also known as this compound, is a useful research compound. Its molecular formula is C36H37ClN4O and its molecular weight is 577.2 g/mol. The purity is usually 95%.
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Properties

CAS No.

51248-68-1

Molecular Formula

C36H37ClN4O

Molecular Weight

577.2 g/mol

IUPAC Name

7-chloro-4-hydroxy-N-methyl-5-phenyl-3H-1,4-benzodiazepin-2-imine;N,N-dimethyl-3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaenylidene)propan-1-amine

InChI

InChI=1S/C20H23N.C16H14ClN3O/c1-21(2)15-7-12-20-18-10-5-3-8-16(18)13-14-17-9-4-6-11-19(17)20;1-18-15-10-20(21)16(11-5-3-2-4-6-11)13-9-12(17)7-8-14(13)19-15/h3-6,8-12H,7,13-15H2,1-2H3;2-9,21H,10H2,1H3

InChI Key

HWUQNMWCGWKUCY-UHFFFAOYSA-N

SMILES

CN=C1CN(C(=C2C=C(C=CC2=N1)Cl)C3=CC=CC=C3)O.CN(C)CCC=C1C2=CC=CC=C2CCC3=CC=CC=C31

Canonical SMILES

CN=C1CN(C(=C2C=C(C=CC2=N1)Cl)C3=CC=CC=C3)O.CN(C)CCC=C1C2=CC=CC=C2CCC3=CC=CC=C31

Synonyms

amitriptyline - chlordiazepoxide
amitriptyline hydrochloride, chlordiazepoxide drug combination
amitriptyline, chlordiazepoxide drug combination
Limbitrol
Limbritol

Origin of Product

United States

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